Cas no 89942-70-1 (2-Methyl-pyridine-3,5-dicarboxylic acid)

2-Methyl-pyridine-3,5-dicarboxylic acid is a heterocyclic dicarboxylic acid derivative with a pyridine core structure. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination compounds. The presence of both carboxylic acid groups at the 3- and 5-positions, along with the methyl substituent at the 2-position, offers distinct reactivity for selective functionalization. This compound is valued for its ability to form stable metal complexes, making it useful in catalysis and material science applications. Its rigid aromatic structure also contributes to its utility in designing ligands and building blocks for advanced chemical frameworks.
2-Methyl-pyridine-3,5-dicarboxylic acid structure
89942-70-1 structure
Product Name:2-Methyl-pyridine-3,5-dicarboxylic acid
CAS No:89942-70-1
MF:C8H7NO4
MW:181.145482301712
MDL:MFCD12828282
CID:1032116
PubChem ID:22574575
Update Time:2025-06-08

2-Methyl-pyridine-3,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-METHYLPYRIDINE-3,5-DICARBOXYLIC ACID
    • 2-Methyl-pyridin-3,5-dicarbonsaeure
    • 2-METHYL-PYRIDINE-3,5-DICARBOXYLIC ACID
    • CS-0330456
    • SB39716
    • DTXSID50626633
    • methylpyridine-3,5-dicarboxylic acid
    • MFCD12828282
    • 89942-70-1
    • 2-Methylpyridine-3,5-dicarboxylicacid
    • SCHEMBL6052889
    • J-510093
    • DB-330503
    • 2-Methyl-pyridine-3,5-dicarboxylic acid
    • MDL： MFCD12828282
    • Inchi： 1S/C8H7NO4/c1-4-6(8(12)13)2-5(3-9-4)7(10)11/h2-3H,1H3,(H,10,11)(H,12,13)
    • InChI Key： UIGBPUBMNDUKPL-UHFFFAOYSA-N
    • SMILES： OC(C1=CC(C(=O)O)=CN=C1C)=O

Computed Properties

  • Exact Mass: 181.03800
  • Monoisotopic Mass: 181.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 87.5Ų

Experimental Properties

  • PSA: 87.49000
  • LogP: 0.78640

2-Methyl-pyridine-3,5-dicarboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methyl-pyridine-3,5-dicarboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
69R0691-1g
2-Methyl-pyridine-3,5-dicarboxylic acid
 89942-70-1 96%
1g
 3375.21CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
69R0691-5g
2-Methyl-pyridine-3,5-dicarboxylic acid
 89942-70-1 96%
5g
 11787.79CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
69R0691-500mg
2-Methyl-pyridine-3,5-dicarboxylic acid
 89942-70-1 96%
500mg
 2111.63CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
69R0691-250mg
2-Methyl-pyridine-3,5-dicarboxylic acid
 89942-70-1 96%
250mg
 1484.07CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
69R0691-100mg
2-Methyl-pyridine-3,5-dicarboxylic acid
 89942-70-1 96%
100mg
 1161.82CNY 2021-05-07
Chemenu
CM126372-1g
2-methylpyridine-3,5-dicarboxylic acid
 89942-70-1 95%
1g
 $282 2021-08-05
TRC
M342140-10mg
2-Methyl-pyridine-3,5-dicarboxylic acid
 89942-70-1
10mg
 $ 50.00 2022-06-03
TRC
M342140-50mg
2-Methyl-pyridine-3,5-dicarboxylic acid
 89942-70-1
50mg
 $ 95.00 2022-06-03
TRC
M342140-100mg
2-Methyl-pyridine-3,5-dicarboxylic acid
 89942-70-1
100mg
 $ 160.00 2022-06-03
Chemenu
CM126372-1g
2-methylpyridine-3,5-dicarboxylic acid
 89942-70-1 95%
1g
 $556 2023-02-18

2-Methyl-pyridine-3,5-dicarboxylic acid Related Literature

89942-70-1 (2-Methyl-pyridine-3,5-dicarboxylic acid) Related Products

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent